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Solubility and Storage of GSK9311

The table below summarizes the fundamental physicochemical and handling data for GSK9311 from

supplier documentation.

Property Specification / Value Citation

Molecular Formula C₂₄H₃₁N₅O₃ [1] [2] [3]

Molecular Weight 437.53 g/mol [1] [2]

Purity ≥98% (HPLC) [3]

Physical Form White to off-white solid powder [2] [3]

Storage (Powder) -20°C [1] [2] [3]

Solubility in DMSO ~10-30 mg/mL (approx. 22.9 - 68.6 mM) [1] [2] [3]

Solubility in Water <1 mg/mL (practically insoluble) [2]

Solubility in Ethanol <1 mg/mL (practically insoluble) [2]

Experimental Preparation Protocols
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Here are detailed methodologies for preparing stock and working solutions of GSK9311 for your

experiments.

Preparation of In Vitro Stock Solutions

For cell-based assays, DMSO is the recommended solvent.

Calculating Mass: Determine the mass of GSK9311 needed to achieve your desired stock

concentration (e.g., 10 mM or 50 mM).
Preparation: Weigh the calculated amount of GSK9311 powder and transfer it to a sterile vial.

Solubilization: Add the appropriate volume of pure, anhydrous DMSO to the vial to achieve your
target concentration. For example, to make a 10 mM stock, add 2.285 mL of DMSO to 10 mg of

powder. Sonication is recommended to ensure the powder is fully dissolved and the solution is
clear [1].

Storage: Aliquot the stock solution into small, single-use volumes to avoid repeated freeze-thaw
cycles. Store at -80°C for long-term storage (up to 6 months) or at -20°C for shorter periods (1 month)

[2].

Preparation of In Vivo Dosing Formulations

For animal studies, GSK9311 requires special formulations to improve solubility and bioavailability. Below

are two standard protocols.

Formulation 1: For Intraperitoneal (IP) or Oral (PO) Administration [2] This formulation is suitable for

achieving moderate to high bioavailability, as demonstrated in CD1 mice [2].

Final Composition: 10% DMSO + 40% PEG300 + 5% Tween80 + 45% Saline.

Sequential Preparation:
Dissolve GSK9311 in a small volume of DMSO (e.g., 100 µL for a 25 mg/mL DMSO stock).

Add PEG300 (e.g., 400 µL) and mix evenly.
Add Tween-80 (e.g., 50 µL) and mix evenly.

Finally, add saline (e.g., 450 µL) to adjust to the final volume and concentration.

Formulation 2: Using SBE-β-CD [2] This formulation uses a cyclodextrin to enhance solubility.

Final Composition: 10% DMSO + 90% (20% SBE-β-CD in Saline).

Sequential Preparation:
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First, prepare the 20% SBE-β-CD in Saline solution by dissolving 2 g of SBE-β-CD in 10 mL of

saline. This solution can be stored at 4°C for one week.
Dissolve GSK9311 in DMSO (e.g., 100 µL of a 25 mg/mL DMSO stock).

Add the 20% SBE-β-CD solution (e.g., 900 µL) and mix evenly.

The following diagram illustrates the decision-making workflow for preparing these formulations:
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Prepare GSK9311 In Vivo Formulation

Prepare DMSO Stock Solution
(Dissolve GSK9311 in pure DMSO)

Select Administration Route

For IP or PO Dosing

 IP/PO Formulation

Alternative Formulation

 SBE-β-CD Formulation

Add PEG300 & mix Add 20% SBE-β-CD in Saline & mix

Add Tween-80 & mix

Add Saline to final volume

Final Solution:
10% DMSO, 40% PEG300
5% Tween80, 45% Saline

Final Solution:
10% DMSO, 90% SBE-β-CD/Saline
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Click to download full resolution via product page

Frequently Asked Questions (FAQs)

Q1: What is the primary purpose of GSK9311 in research? GSK9311 is primarily used as a negative

control for the active epigenetic probe GSK6853. It is a structurally similar but much less potent inhibitor of

the BRPF1 bromodomain, allowing researchers to rule out off-target effects in their experiments [1] [3] [4].

Q2: My GSK9311 solution in DMSO has precipitated after storage. What should I do? Warm the vial to

room temperature and sonicate it in a water bath to re-dissolve the compound. Ensure it is fully dissolved

and the solution is clear before use. If precipitation persists, consider preparing a fresh stock solution.

Always store stock solutions at -80°C in aliquots to prevent repeated freeze-thaw cycles.

Q3: What is the maximum recommended concentration for GSK9311 in cell-based assays? To

minimize the chance of off-target effects, it is recommended to use GSK9311 at no higher than 1 μM in

cell-based assays [2].

Q4: Is there a hydrochloride salt form of GSK9311 available? Yes, GSK9311 hydrochloride is available

(CAS 2253733-09-2) and may offer different solubility properties. The formulation guidelines provided by

suppliers often specify which form they are referring to [2] [4].

Key Experimental Considerations

Use as a Control: Remember that GSK9311's main value is as a negative control. Its significantly

reduced potency (e.g., pIC50 of 6.0 for BRPF1 vs. 8.1 for GSK6853) is its defining feature [3].
Sequential Mixing is Crucial: When preparing in vivo formulations, it is critical to add the co-

solvents sequentially from left to right, one by one, as described in the protocols, to ensure a
clear, stable solution [2].

Verify Purity: When purchasing, ensure the product has a Certificate of Analysis (COA) confirming a
purity of ≥98% by HPLC [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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